Cas no 209414-16-4 (1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone)

• Product Name: 1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone
• CAS No: 209414-16-4
• MF: C₂₄H₂₁NO
• MW: 339.429646253586
• CID: 3049088
• PubChem ID: 91936930
• Update Time: 2025-07-19

1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenyl[1-(4-penten-1-yl)-1H-indol-3-yl]methanone
• 209414-16-4
• DTXCID501474514
• DTXSID501016344
• JWH022
• naphthalen-1-yl(1-(pent-4-en-1-yl)-1H-indol-3-yl)methanone
• Naphthalen-1-yl-(1-pent-4-enylindol-3-yl)methanone
• CHEBI:186087
• Methanone, 1-naphthalenyl(1-(4-penten-1-yl)-1H-indol-3-yl)-
• UNII-ZA9G132G9T
• JWH 022
• ZA9G132G9T
• AKOS040745918
• (1-(4-pentenyl)-1h-indol-3-yl)(naphthalen-1-yl)methanone
• JWH-022
• NS00018384
• Q27295227
• 1-(4-Pentenyl)-3-(1-naphthoyl)indole
• JIA41416
• 1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone

• Inchi： 1S/C24H21NO/c1-2-3-8-16-25-17-22(20-13-6-7-15-23(20)25)24(26)21-14-9-11-18-10-4-5-12-19(18)21/h2,4-7,9-15,17H,1,3,8,16H2
• InChI Key： IVVCMEGHVSDGFJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C=CC=CC1=2)C1=CN(CCCC=C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 339.162314293g/mol
• Monoisotopic Mass: 339.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Naphthoylindoles

Additional information on 1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone

Comprehensive Analysis of 1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone (CAS No. 209414-16-4)

1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone (CAS No. 209414-16-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its CAS number 209414-16-4, belongs to the class of indole derivatives, which are known for their diverse biological activities and industrial relevance. The presence of both naphthalene and indole moieties in its structure makes it a subject of interest for researchers exploring novel pharmaceutical intermediates and material science applications.

One of the key reasons for the growing interest in 1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone is its potential role in drug discovery. Indole derivatives are widely recognized for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a 4-penten-1-yl side chain in this compound may enhance its bioavailability and interaction with biological targets, making it a promising candidate for further medicinal chemistry studies. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in modern drug development.

In addition to its pharmaceutical applications, CAS No. 209414-16-4 has also been explored in the field of organic electronics. The conjugated system formed by the naphthalene and indole rings could contribute to its electronic properties, making it a potential candidate for OLED materials or organic semiconductors. This aligns with the current global trend toward sustainable and energy-efficient technologies, a topic frequently searched in scientific and industrial circles.

The synthesis of 1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone typically involves multi-step organic reactions, including Friedel-Crafts acylation and alkylation processes. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes. This reflects the broader scientific community's focus on environmentally friendly synthesis, a topic that resonates with today's eco-conscious audience.

From an analytical perspective, the characterization of CAS No. 209414-16-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially when it's intended for high-value applications. The demand for reliable analytical methods for novel compounds is a recurring theme in scientific discussions and online searches.

Looking ahead, the future of 1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone appears promising. Its versatility makes it a valuable asset in both academic research and industrial applications. As the scientific community continues to explore its potential, we can expect to see more publications and patents referencing this compound, particularly in the context of personalized medicine and smart materials—two of the most searched topics in contemporary science.

For researchers and industry professionals seeking detailed information about 209414-16-4, it's essential to consult peer-reviewed journals and reputable chemical databases. The compound's unique properties and potential applications make it a fascinating subject for further study, particularly in the context of structure-activity relationships and molecular design. As interest in specialized organic compounds grows, 1-Naphthalenyl1-(4-penten-1-yl)-1H-indol-3-ylmethanone is poised to remain a relevant topic in scientific discourse for years to come.